Cas no 1704078-65-8 (1-(3-fluoropyridin-2-yl)cyclohexan-1-amine)

• Product Name: 1-(3-fluoropyridin-2-yl)cyclohexan-1-amine
• CAS No: 1704078-65-8
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 6411568
• PubChem ID: 130545309
• Update Time: 2025-06-12

1-(3-fluoropyridin-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-2-yl)cyclohexan-1-amine
• Cyclohexanamine, 1-(3-fluoro-2-pyridinyl)-
• 1704078-65-8
• EN300-1847398

• Inchi： 1S/C11H15FN2/c12-9-5-4-8-14-10(9)11(13)6-2-1-3-7-11/h4-5,8H,1-3,6-7,13H2
• InChI Key： ONEWSMRRDOVJGQ-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2F)(N)CCCCC1

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.115±0.06 g/cm3(Predicted)
• Boiling Point: 284.7±35.0 °C(Predicted)
• pka: 6.91±0.70(Predicted)

Additional information on 1-(3-fluoropyridin-2-yl)cyclohexan-1-amine

Professional Introduction to Compound with CAS No 1704078-65-8 and Product Name 1-(3-fluoropyridin-2-yl)cyclohexan-1-amine

Compound with the CAS number 1704078-65-8 and the product name 1-(3-fluoropyridin-2-yl)cyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoropyridine moiety and a cyclohexylamine group in its molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration.

The fluoropyridine ring is a well-documented pharmacophore in modern drug design, known for its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. In particular, the 3-fluoro substitution on the pyridine ring is often associated with improved bioavailability and reduced susceptibility to enzymatic degradation. This feature is particularly valuable in the development of small-molecule drugs where maintaining structural integrity in vivo is crucial.

The cyclohexan-1-amine moiety, on the other hand, contributes to the compound's solubility and lipophilicity, making it more amenable to various formulation strategies. This dual functionality—combining the versatility of a fluorinated heterocycle with the stability provided by an amine-substituted cyclohexane—positions this compound as a versatile scaffold for medicinal chemists. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

Recent advancements in computational chemistry and molecular modeling have further highlighted the promise of this compound. Studies utilizing quantum mechanical calculations and molecular dynamics simulations have demonstrated that 1-(3-fluoropyridin-2-yl)cyclohexan-1-amine exhibits favorable interactions with target proteins, suggesting its suitability for use as an inhibitor or modulator in therapeutic contexts. These computational insights have guided experimental efforts, enabling more targeted synthesis and optimization strategies.

In vitro studies have begun to unravel the mechanistic aspects of this compound's activity. Preliminary data indicate that it may exert its effects through multiple pathways, including modulation of enzyme activity and interaction with membrane receptors. The fluoropyridine moiety, for instance, has been shown to engage with specific amino acid residues in protein binding pockets, enhancing binding affinity. Meanwhile, the cyclohexan-1-amine group appears to contribute to steric hindrance effects that prevent off-target interactions.

The integration of fluorescent probes and bioluminescent imaging techniques has allowed researchers to visualize the distribution and dynamics of this compound within cellular environments. These approaches have provided valuable insights into its pharmacokinetic behavior and potential therapeutic efficacy. Notably, studies using live-cell imaging have revealed that 1-(3-fluoropyridin-2-yl)cyclohexan-1-amine can accumulate in specific cellular compartments, suggesting a role in intracellular signaling pathways relevant to disease processes.

From a synthetic chemistry perspective, the preparation of this compound showcases innovative methodologies that bridge traditional organic synthesis with modern catalytic techniques. The introduction of fluorine atoms into complex molecular frameworks remains a challenge due to their high reactivity and sensitivity. However, recent developments in transition-metal-catalyzed cross-coupling reactions, such as palladium-catalyzed arylations and copper-mediated fluorinations, have made such transformations more accessible than ever before.

The scalability of synthetic routes is another critical factor in drug development. Process chemists have employed continuous flow reactors and microwave-assisted synthesis to optimize the production of 1-(3-fluoropyridin-2-yl)cyclohexan-1-amine, ensuring high yields while minimizing waste generation. These green chemistry principles align with broader industry trends toward sustainable pharmaceutical manufacturing.

Ethical considerations also play a significant role in the development of new therapeutics. Clinical trials must be designed with meticulous attention to patient safety and regulatory compliance. The use of advanced analytics tools has improved patient stratification during clinical trials, allowing researchers to identify suitable candidates more efficiently while reducing unnecessary exposure to potential risks.

The regulatory landscape for novel compounds continues to evolve, reflecting both scientific progress and societal expectations. Agencies such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency) have implemented stringent guidelines for drug approval but also recognize innovative approaches that expedite safe entry into clinical practice. This dynamic environment encourages collaboration between academia, industry, and regulatory bodies to accelerate therapeutic breakthroughs.

Future research directions for this compound include exploring its potential as an adjunct therapy alongside existing treatments or as a monotherapy for conditions where current options are limited. The adaptability of its molecular framework allows for structural modifications aimed at enhancing specific pharmacological profiles without compromising core functionality—a key consideration in late-stage drug development.

In conclusion,1-(3-fluoropyridin-2-yl)cyclohexan-1-amine (CAS No 1704078-65-8) stands as a testament to the power of interdisciplinary collaboration in advancing pharmaceutical science. Its unique structural features combined with promising preclinical data position it as a valuable asset in ongoing research efforts aimed at improving human health outcomes worldwide.